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Compound of Interest

2-(4-Fluorophenyl)-1H-
Compound Name:

imidazo[4,5-Cjpiperidine
CAS No.: 944903-69-9

Cat. No.: B12334940

Get Quote

Executive Summary & Scaffold Rationale

The fluorophenyl imidazopiperidine scaffold represents a "privileged structure” in modern drug
discovery, particularly for targets requiring a balance of conformational rigidity and metabolic
stability. This guide dissects the structure-activity relationship (SAR) of this core, specifically the
5,6,7,8-tetrahydroimidazo[1,2-a]pyridine system fused with a fluorinated phenyl moiety.

This scaffold is chemically distinct from its aromatic cousin (imidazo[1,2-a]pyridine) due to the
saturation of the pyridine ring (piperidine). This saturation introduces chirality and sp3 character,
increasing solubility and allowing for specific vectorization of substituents in 3D space—critical
for enzymes like DPP-4 (Diabetes Type 2) and specific Kinases (Oncology).

The "Fluorine Effect" in this Scaffold

The incorporation of the fluorophenyl group is not merely decorative. It serves three
mechanistic functions:
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» Metabolic Blocking: Fluorine at the para or ortho position of the phenyl ring blocks
Cytochrome P450-mediated oxidative metabolism (hydroxylation).

» Conformational Locking: The C—F bond creates an electrostatic dipole that can lock the
phenyl ring relative to the imidazopiperidine core via intramolecular interactions.

 Lipophilicity Modulation: Fluorine increases logP, enhancing membrane permeability without
the steric bulk of a methyl or chloro group.

Chemical Synthesis Strategy

To explore the SAR effectively, a modular synthetic route is required. The Groebke-Blackburn-
Bienaymé (GBB) reaction is the gold standard for fusing imidazole rings, but for the saturated
imidazopiperidine core, a condensation-reduction or direct cyclization approach is often
preferred to maintain stereocontrol.

Protocol 1: Modular Synthesis of the Core Scaffold

This protocol describes the synthesis of 2-(4-fluorophenyl)-5,6,7,8-tetrahydroimidazo[1,2-
a]pyridine.

Reagents:
e 2-Aminopiperidine (CAS: 22686-78-8)
e 2-Bromo-4'-fluoroacetophenone (CAS: 403-29-2)

e Sodium Bicarbonate (

)

o Ethanol (anhydrous)
Step-by-Step Methodology:

e Condensation: Dissolve 2-aminopiperidine (1.0 eq) and 2-bromo-4'-fluoroacetophenone (1.1
eq) in anhydrous ethanol (10 mL/mmol).

e Base Addition: Add solid
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(2.5 eq) to the mixture.

e Reflux: Heat the reaction mixture to reflux (

) for 12—16 hours under nitrogen atmosphere. Monitor via TLC (System: 5% MeOH in DCM).

o Checkpoint: The disappearance of the starting amine indicates cyclization.

o Workup: Cool to room temperature. Filter off inorganic salts. Concentrate the filtrate in

vacuo.
 Purification: Redissolve residue in EtOAc, wash with water and brine. Dry over

. Purify via flash column chromatography (Gradient: 0-10% MeOH/DCM).

o Validation:

-NMR must show the characteristic imidazole singlet (~7.2-7.5 ppm) and the multiplets for
the saturated piperidine ring (1.8-4.0 ppm).

Visualization: Synthetic Logic Flow

Start: 2-Aminopiperidine
+ Reagent, EtOH

Reagent:
2-Bromo-4'-fluoroacetophenone

- HBr, - H20 Ring Fusion

Cyclization (Reflux)

Intermediate: Product:
Acyclic Amine Fluorophenyl Imidazopiperidine

Click to download full resolution via product page

Figure 1: Modular synthesis pathway for the fluorophenyl imidazopiperidine core via
condensation-cyclization.

SAR Deep Dive: The Imidazopiperidine Matrix

The SAR of this scaffold is generally divided into three vectors (R1, R2, R3).
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Vector Chemical Space Biological Impact

Metabolic Stability & Potency.
F-substitution (2-F, 3-F, 4-F, 2,4-difluoro often yields
2,4-diF) highest metabolic stability. 4-F
is standard for potency.

R1 (Phenyl Ring)

) ) Target Selectivity. Amides here
- Amide, Sulfonamide, - o
R2 (C-3 Position) Ami i are critical for DPP-4 inhibition
minomet
Y (mimicking the peptide bond).

Solubility & PK. 7-OH or 7-F
o ) ) substitution reduces CNS
R3 (Piperidine Ring) Methyl, Hydroxyl, Gem-difluoro )
penetration (good for

peripheral targets like DPP-4).

Case Study: DPP-4 Inhibition

In the development of Gliptin analogs, the Imidazopiperidine Amide series demonstrated that
the saturated ring provides a better fit in the S2 hydrophobic pocket of the DPP-4 enzyme
compared to the flat, aromatic imidazopyridine.

e Observation: Replacing the phenyl ring with a 4-fluorophenyl group improved

from 120 nM to 15 nM.

o Causality: The fluorine atom engages in a hydrophobic interaction with Phe357 in the DPP-4
active site, while simultaneously protecting the phenyl ring from oxidation.

Biological Evaluation Protocols

To validate the SAR, a robust, self-validating enzymatic assay is required.

Protocol 2: DPP-4 Enzymatic Inhibition Assay
(Fluorescence)

This protocol utilizes the fluorogenic substrate Gly-Pro-AMC.

Materials:
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e Recombinant Human DPP-4 Enzyme (0.5 nM final conc.)

e Substrate: H-Gly-Pro-AMC (Km ~ 50 uM)

o Assay Buffer: 25 mM Tris-HCI (pH 8.0), 140 mM NacCl, 10 mM KCI, 0.1% BSA.
Workflow:

e Preparation: Dilute test compounds (fluorophenyl imidazopiperidines) in DMSO to 100x final
concentration. Serial dilute (1:3) to create an 8-point dose-response curve.

e Incubation: Add 10 pL of compound and 40 pL of DPP-4 enzyme solution to a black 96-well
plate. Incubate for 10 min at

to allow equilibrium binding.

e Initiation: Add 50 pL of H-Gly-Pro-AMC substrate (final conc. 20 pM).

e Measurement: Monitor fluorescence continuously for 30 minutes (Ex: 360 nm / Em: 460 nm)
on a plate reader.

o Data Analysis: Calculate the slope (RFU/min) for the linear portion of the curve.
o Self-Validation: Include Sitagliptin as a positive control. Valid assays must yield Sitagliptin

. Z-factor must be > 0.5.

Visualization: SAR Logic Map
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Fluorophenyl Imidazopiperidine Core
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Figure 2: Structure-Activity Relationship logic map detailing the impact of specific scaffold
modifications.

ADME & Toxicity Considerations

The fluorophenyl group is a double-edged sword. While it improves metabolic stability, it can
alter the pKa of the imidazole nitrogen.

o hERG Inhibition: Imidazopiperidines with lipophilic linkers can block the hERG potassium
channel, leading to QT prolongation.

o Mitigation: Introduce polar groups (e.g., hydroxyls) on the piperidine ring (C-7 or C-8
position) to reduce logP below 3.0.

o CYP Inhibition: While the substrate itself is stable, the imidazole nitrogen can coordinate with
the heme iron of CYP enzymes, causing drug-drug interactions (DDI).

o Mitigation: Steric hindrance at the C-2 position (e.g., the fluorophenyl group itself) helps
prevent this coordination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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